Cas no 2034446-83-6 (2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone)

• Product Name: 2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone
• CAS No: 2034446-83-6
• MF: C₂₀H₁₇N₅O₂
• MW: 359.381283521652
• CID: 5379033
• Update Time: 2025-05-21

2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone

• Inchi： 1S/C20H17N5O2/c26-20(10-17-16-8-4-5-9-19(16)27-22-17)24-11-15(12-24)25-13-18(21-23-25)14-6-2-1-3-7-14/h1-9,13,15H,10-12H2
• InChI Key： PQJOQVDDGDMTOZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(N2C=C(C3=CC=CC=C3)N=N2)C1)CC1C2=C(ON=1)C=CC=C2

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 661.4±65.0 °C(Predicted)
• pka: 0.14±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone

2-(1,2-Benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone: A Comprehensive Overview

CAS No 2034446-83-6 corresponds to the compound 2-(1,2-benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone, a highly specialized organic molecule with intricate structural features and potential applications in various fields. This compound is characterized by its complex architecture, which includes a benzisoxazole ring system, a triazole moiety, and an azetidine ring. These structural elements contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have explored various methodologies to optimize the synthesis of this compound, focusing on improving yield and purity while minimizing environmental impact. These efforts have been documented in several peer-reviewed journals, highlighting the importance of sustainable synthetic practices in modern organic chemistry.

One of the most promising applications of CAS No 2034446-83-6 lies in its potential as a bioactive agent. Preliminary studies suggest that this compound exhibits significant biological activity, particularly in modulating enzyme function and interacting with cellular signaling pathways. For instance, recent research has demonstrated its ability to inhibit certain kinases involved in cancer progression. These findings have sparked interest in further exploring its therapeutic potential as an anticancer agent.

In addition to its biological applications, this compound has also been investigated for its electronic properties. The presence of aromatic heterocycles such as benzisoxazole and triazole imparts unique electronic characteristics to the molecule. Studies conducted using computational chemistry tools have revealed that this compound exhibits interesting charge transport properties, making it a candidate for applications in organic electronics. Potential uses include its incorporation into light-emitting diodes (LEDs) or photovoltaic devices.

The structural integrity of 2-(1,2-benzisoxazol-3-yl)-1-[3-(4-phenyl-1H-1,2,3-triazol-1-yl)-1-azetidinyl]ethanone is further enhanced by the azetidine ring system. This four-membered ring contributes to the molecule's rigidity and stability, which are critical for maintaining its bioactivity and electronic properties. Recent studies have focused on understanding the stereochemical implications of the azetidine ring and how it influences the overall conformation of the molecule.

From a materials science perspective, this compound has shown promise as a building block for advanced materials. Its ability to form supramolecular assemblies through non-covalent interactions has been explored in recent research. These assemblies could potentially be used in the development of novel materials with tailored mechanical and thermal properties.

In conclusion, CAS No 2034446-83-based compounds represent a fascinating area of research with diverse applications spanning from drug discovery to materials science. The combination of cutting-edge synthetic techniques and advanced characterization methods has enabled researchers to unlock the full potential of this molecule. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.